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Compound of Interest

Compound Name: Nickel iodide

Cat. No.: B083969

For Immediate Reference: Essential Safety and Handling Information for Nickel(Il) lodide

This guide provides crucial safety protocols and logistical plans for laboratory professionals,
including researchers, scientists, and drug development experts, who handle Nickel(ll) lodide.
Adherence to these procedures is vital for ensuring personal safety and minimizing
environmental impact.

Priority Actions & Essential Protective Equipment

Nickel(ll) lodide (Nil2) is a hazardous substance that poses significant health risks.[1][2][3] It is
classified as a carcinogen, a suspected mutagen, a reproductive toxin, and a respiratory and
skin sensitizer.[1][2][3][4] Therefore, stringent safety measures are imperative.

Personal Protective Equipment (PPE) Requirements

Proper PPE is the first line of defense against exposure. The following table summarizes the
mandatory equipment for handling Nickel lodide.
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PPE Category Item Specifications & Use Case

Recommended for handling
nickel salts. For extended
contact or handling larger
Hand Protection Nitrile Gloves quantities, double-gloving is
advised.[1] Always inspect
gloves for tears or punctures

before use.

Must be worn to protect
) Safety Goggles or a Face against dust particles and
Eye Protection _
Shield splashes. Standard safety

glasses are not sufficient.

A P2 (EN 143) or equivalent

) ) NIOSH-approved Particulate respirator is necessary to
Respiratory Protection ) ) )
Respirator prevent inhalation of harmful
dust.[5]

A fully buttoned lab coat and

] long pants should be worn. For
) Laboratory Coat & Protective )
Body Protection ) larger scale operations, a
Clothing _ _
chemical-resistant apron or

suit may be necessary.

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling Nickel lodide is crucial to minimize risk. The following
workflow outlines the necessary steps for safe manipulation of this compound.

Preparation and Handling Workflow
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Preparation

Designate a specific handling area

'

Review Safety Data Sheet (SDS)

'

Don appropriate Personal Protective Equipment (PPE)

'

Use a chemical fume hood or ventilated enclosure for weighing

Hangling
y

Transfer Nickel lodide carefully to avoid dust generation

'

If making a solution, add the solid to the solvent slowly

'

Avoid contact with skin, eyes, and clothing

Post-Handlinvg & Cleanup

Decontaminate work surfaces with a suitable cleaner

'

Remove PPE carefully to avoid self-contamination

'

\Wash hands and any exposed skin thoroughly with soap and water|

Click to download full resolution via product page

Figure 1. Workflow for the safe handling of Nickel lodide.
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Disposal Plan: Managing Nickel lodide Waste

Proper disposal of Nickel lodide and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Protocol

Waste Segregation: All solid Nickel lodide waste, as well as any materials contaminated
with it (e.g., gloves, weighing paper, pipette tips), must be collected in a dedicated, clearly
labeled hazardous waste container.

Container Labeling: The waste container must be labeled as "Hazardous Waste" and include
the full chemical name: "Nickel(ll) lodide".

Storage: Store the sealed waste container in a designated, secure area away from
incompatible materials.

Institutional Procedures: Follow your institution's specific procedures for hazardous waste
pickup and disposal. Do not dispose of Nickel lodide down the drain or in regular trash.[1]

Quantitative Hazard and Exposure Data

Understanding the quantitative aspects of Nickel lodide's hazards is essential for risk

assessment.

Parameter Value Reference

OSHA Permissible Exposure

Limit (PEL) 1 mg/m3 (as Ni) [6]

ACGIH Threshold Limit Value 0.1 mg/m3 (as Ni, inhalable

: [6]
(TLV) fraction)

NIOSH Immediately
Dangerous to Life or Health 10 mg/ms3 (as Ni) [6]
(IDLH)

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b083969?utm_src=pdf-body
https://www.benchchem.com/product/b083969?utm_src=pdf-body
https://www.benchchem.com/product/b083969?utm_src=pdf-body
https://www.benchchem.com/product/b083969?utm_src=pdf-body
https://www.newpaltz.edu/ehs/safety_gloveguide.html
https://www.benchchem.com/product/b083969?utm_src=pdf-body
https://ehs.berkeley.edu/glove-selection-guide
https://ehs.berkeley.edu/glove-selection-guide
https://ehs.berkeley.edu/glove-selection-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer: This guide is intended for informational purposes and should be used in conjunction
with your institution's specific safety protocols and the manufacturer's Safety Data Sheet
(SDS). Always prioritize safety and consult with your institution's Environmental Health and
Safety (EHS) department for any questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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